Cas no 13221-94-8 (3-(tert-Butyl)-2,4-pentanedione)

3-(tert-Butyl)-2,4-pentanedione structure
13221-94-8 structure
Product Name:3-(tert-Butyl)-2,4-pentanedione
CAS No:13221-94-8
MF:C9H16O2
MW:156.222143173218
MDL:MFCD01846256
CID:898925
Update Time:2026-04-29

3-(tert-Butyl)-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butyl)pentane-2,4-dione
    • 3-(TERT-BUTYL)-2,4-PENTANEDIONE
    • 3-tert-butylpentane-2,4-dione
    • 3-tert-butyl-2,4-pentanedione
    • 3-tert-Butylacenylaceton
    • 3-tert-butylacetylacetone
    • 3-tert-butyl-pentane-2,4-dione
    • AC1L6FBM
    • AC1Q5BZL
    • butylpentanedione
    • CTK4B7806
    • NSC103095
    • 3-(tert-Butyl)pentan-2,4-dione, tech grade
    • 3-(tert-Butyl)-2,4-pentanedione
    • MDL： MFCD01846256
    • Inchi： InChI=1S/C9H16O2/c1-6(10)8(7(2)11)9(3,4)5/h8H,1-5H3
    • InChI Key： YTSTYSFZVKPLAT-UHFFFAOYSA-N
    • SMILES： CC(=O)C(C(=O)C)C(C)(C)C

Computed Properties

  • Exact Mass: 156.11508
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 205.7°C at 760 mmHg
  • PSA: 34.14

3-(tert-Butyl)-2,4-pentanedione Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C(BD196470)

3-(tert-Butyl)-2,4-pentanedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T029820-100mg
3-(tert-Butyl)-2,4-pentanedione
 13221-94-8
100mg
 $ 185.00 2022-06-03
TRC
T029820-250mg
3-(tert-Butyl)-2,4-pentanedione
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250mg
 $ 380.00 2022-06-03
TRC
T029820-500mg
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 $ 600.00 2022-06-03
Apollo Scientific
OR9919-500mg
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 13221-94-8 tech
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 £150.00 2024-07-28
Apollo Scientific
OR9919-1g
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 13221-94-8 tech
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 £225.00 2024-07-28
abcr
AB248618-1 g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
 13221-94-8
1g
 €315.00 2023-04-27
abcr
AB248618-5 g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
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 €1268.40 2023-04-27
abcr
AB248618-1g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
 13221-94-8
1g
 €315.00 2025-04-21
abcr
AB248618-5g
3-(tert-Butyl)-2,4-pentanedione, tech.; .
 13221-94-8
5g
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A2B Chem LLC
AA46954-1mg
3-(tert-Butyl)pentane-2,4-dione
 13221-94-8 >90%
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 $201.00 2024-04-20

3-(tert-Butyl)-2,4-pentanedione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13221-94-8)3-(tert-Butyl)-2,4-pentanedione
Order Number:A1130511
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:27
Price ($):187.0/752.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13221-94-8)3-(tert-Butyl)-2,4-pentanedione
A1130511
Purity:99%/99%
Quantity:1g/5g
Price ($):187.0/752.0
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